methyl 2-({[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[2-[(5-cyclopropyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C18H24N4O3S2/c1-5-8-22-15(12-6-7-12)20-21-18(22)26-9-13(23)19-16-14(17(24)25-4)10(2)11(3)27-16/h12H,5-9H2,1-4H3,(H,19,23)
• InChI Key: UOQMOZTUMRWQQH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NC2=C(C(=C(S2)C)C)C(=O)OC)C3CC3
• Molecular Formula: C18H24N4O3S2
• Molecular Weight: 408.5 g/mol

Description

Methyl 2-({[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C18H24N4O3S2 and its molecular weight is 408.5 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-({[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate is 408.12898299 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 2-({[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-({[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

The research conducted by Toplak et al. (1999) discusses the use of related chemical structures in the synthesis of heterocyclic systems, highlighting methodologies that could potentially apply to the compound . The study demonstrates the versatility of certain reagents in forming various heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals. The removal of protecting groups and the selective synthesis of amino-substituted compounds are especially relevant for the design and functionalization of complex molecules (Toplak, R., Svete, J., Grdadolnik, S., & Stanovnik, B., 1999).

Applications in Material Science

Another area of application is in material science, where the synthesis and properties of compounds with specific functional groups are explored for their potential in creating new materials. Yamanaka et al. (2000) discuss the preparation and properties of hyperbranched aromatic polyimides, which have applications in electronics and as advanced materials. While the compound mentioned is not directly related, the methodologies for manipulating carboxylate esters and amine functionalities could inform the synthesis and application of the compound of interest (Yamanaka, K., Jikei, M., & Kakimoto, M., 2000).

Development of Fluorescent Probes

In the field of analytical chemistry, compounds with specific heterocyclic structures are used to develop fluorescent probes for detecting metal ions and other analytes. Guo et al. (2014) synthesized polythiophene-based conjugated polymers for selective detection of Hg2+ and Cu2+, showing how structural modifications can lead to specific sensing capabilities. This research underscores the potential of structurally related compounds in creating sensitive and selective sensors for environmental and biological applications (Guo, C., Yang, X., Yang, X.-P., Zhu, W., Pei, M., & Zhang, G., 2014).